2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide

• Molecular Formula: C12H19NO2S
• Molecular Weight: 241.35 g/mol
• IUPAC Name: 2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide
• InChI: InChI=1S/C12H19NO2S/c1-9(2)8-13-16(14,15)12-6-5-10(3)7-11(12)4/h5-7,9,13H,8H2,1-4H3
• InChI Key: IRTSLFMNWPSJQQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NCC(C)C)C

Description

2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide, also known as DBS, is a sulfonamide compound that has been used in scientific research for a variety of purposes. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects in laboratory experiments.

Mechanism of Action

The mechanism of action of 2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of carbonic anhydrase enzymes. This inhibition leads to a decrease in the production of bicarbonate ions, which are important in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide has been found to have several biochemical and physiological effects in laboratory experiments. These effects include a decrease in the production of bicarbonate ions, as well as a decrease in the activity of carbonic anhydrase enzymes. 2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide has also been found to have potential therapeutic effects in the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide in laboratory experiments is its ability to inhibit carbonic anhydrase enzymes, which are important in the regulation of acid-base balance in the body. This makes 2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide a useful tool for studying the effects of carbonic anhydrase inhibition on various physiological processes. However, one limitation of using 2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide is its potential toxicity, which must be taken into account when designing experiments.

Future Directions

There are several future directions for research on 2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide. One direction is to further investigate its potential therapeutic effects in the treatment of cancer and other diseases. Another direction is to study the effects of 2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide on other physiological processes, such as the regulation of blood pressure and the immune system. Additionally, further research is needed to determine the optimal dosage and administration of 2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide for use in laboratory experiments.

Synthesis Methods

2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide can be synthesized using various methods, including the reaction of 2,4-dimethylbenzenesulfonyl chloride with isobutylamine in the presence of a base such as sodium hydroxide. This reaction results in the formation of 2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide as a white crystalline solid. Other methods of synthesis include the reaction of 2,4-dimethylbenzenesulfonyl chloride with 2-methylpropylamine in the presence of a base such as triethylamine.

Scientific Research Applications

2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide has been used in scientific research for a variety of purposes, including as an inhibitor of carbonic anhydrase enzymes, which are important in the regulation of acid-base balance in the body. 2,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide has also been used as a ligand in the synthesis of metal complexes for use in catalysis and as a potential therapeutic agent for the treatment of cancer and other diseases.